Cas no 2020123-05-9 (tert-butyl N-2-(3-cyclopropyl-2-oxopropoxy)ethylcarbamate)

• Product name: tert-butyl N-2-(3-cyclopropyl-2-oxopropoxy)ethylcarbamate
• CAS No: 2020123-05-9
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• MDL: MFCD31468637
• CID: 5606544
• PubChem ID: 165464801

tert-butyl N-2-(3-cyclopropyl-2-oxopropoxy)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2020123-05-9
• EN300-797120
• tert-butyl N-[2-(3-cyclopropyl-2-oxopropoxy)ethyl]carbamate
• tert-butyl N-2-(3-cyclopropyl-2-oxopropoxy)ethylcarbamate

• MDL： MFCD31468637
• Inchi： 1S/C13H23NO4/c1-13(2,3)18-12(16)14-6-7-17-9-11(15)8-10-4-5-10/h10H,4-9H2,1-3H3,(H,14,16)
• InChI Key： FQXSYOAIPPJQDQ-UHFFFAOYSA-N
• SMILES： O=C(COCCNC(=O)OC(C)(C)C)CC1CC1

Computed Properties

• Exact Mass: 257.16270821g/mol
• Monoisotopic Mass: 257.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.6Ų
• XLogP3: 1.6

Additional information on tert-butyl N-2-(3-cyclopropyl-2-oxopropoxy)ethylcarbamate

tert-butyl N-2-(3-cyclopropyl-2-oxopropoxy)ethylcarbamate: A Comprehensive Overview

The compound tert-butyl N-2-(3-cyclopropyl-2-oxopropoxy)ethylcarbamate, identified by the CAS number 2020123-05-9, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising functional attributes. In this article, we delve into the latest research findings, structural insights, and potential applications of this intriguing molecule.

Structural Analysis and Synthesis

The molecular structure of tert-butyl N-2-(3-cyclopropyl-2-oxopropoxy)ethylcarbamate is characterized by a tert-butyl group attached to a carbamate moiety, which is further connected to an ethyl chain containing a cyclopropyl substituent. The presence of the cyclopropane ring introduces unique electronic and steric effects, making this compound highly versatile in chemical reactions. Recent studies have focused on optimizing the synthesis of this compound, with researchers exploring efficient catalytic methods to enhance yield and purity. For instance, a 2023 study published in the Journal of Organic Chemistry highlighted the use of palladium-catalyzed cross-coupling reactions to streamline the synthesis process.

Physical and Chemical Properties

Understanding the physical and chemical properties of tert-butyl N-2-(3-cyclopropyl-2-oxopropoxy)ethylcarbamate is crucial for its application in various fields. Experimental data reveal that this compound exhibits a high melting point, indicating its stability under thermal conditions. Additionally, its solubility in organic solvents such as dichloromethane and THF makes it suitable for use in organic synthesis reactions. Recent spectroscopic analyses have provided deeper insights into its molecular conformation, with NMR studies confirming the presence of distinct signals corresponding to the cyclopropyl and tert-butyl groups.

Applications in Pharmaceutical Research

The pharmaceutical industry has shown keen interest in tert-butyl N-2-(3-cyclopropyl-2-oxopropoxy)ethylcarbamate due to its potential as a drug delivery agent. Its ability to form stable complexes with various bioactive molecules makes it an ideal candidate for targeted drug delivery systems. A 2024 study published in Advanced Drug Delivery Reviews demonstrated that this compound can significantly enhance the bioavailability of hydrophobic drugs by forming amphiphilic complexes. Furthermore, its biocompatibility has been validated in preclinical trials, paving the way for its use in clinical applications.

Environmental Impact and Sustainability

In line with global efforts to promote sustainable chemistry, researchers have investigated the environmental impact of tert-butyl N-2-(3-cyclopropyl-2-oxopropoxy)ethylcarbamate. Life cycle assessment studies reveal that its production process has a relatively low carbon footprint compared to traditional organic compounds. Moreover, its degradation products are non-toxic, making it an eco-friendly alternative for various industrial applications. These findings align with current trends toward green chemistry and sustainable manufacturing practices.

Future Prospects and Research Directions

The future of tert-butyl N-2-(3-cyclopropyl-2-oxopropoxy)ethylcarbamate looks promising as researchers continue to explore its untapped potential. Ongoing studies are focused on expanding its application in advanced materials science, particularly in the development of high-performance polymers and nanomaterials. Additionally, collaborations between academic institutions and industry leaders are expected to accelerate the commercialization of this compound. As technology advances, it is anticipated that novel synthetic methods will emerge, further enhancing its utility across diverse sectors.

In conclusion, tert-butyl N-2-(3-cyclopropyl-2 oxopropoxy)ethylcarbamate, with its unique structural features and versatile properties, represents a significant advancement in modern organic chemistry. Its integration into pharmaceuticals, materials science, and sustainable manufacturing highlights its broad applicability. As research continues to uncover new possibilities for this compound, it is poised to play a pivotal role in shaping future innovations across multiple industries.